Cas no 1447447-13-3 ((1S)-1-(4-cyclopropylphenyl)ethan-1-amine)

• Product Name: (1S)-1-(4-cyclopropylphenyl)ethan-1-amine
• CAS No: 1447447-13-3
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 6232553
• PubChem ID: 94457178
• Update Time: 2025-11-04

(1S)-1-(4-cyclopropylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(4-cyclopropylphenyl)ethan-1-amine
• 1447447-13-3
• EN300-1856767

• Inchi： 1S/C11H15N/c1-8(12)9-2-4-10(5-3-9)11-6-7-11/h2-5,8,11H,6-7,12H2,1H3/t8-/m0/s1
• InChI Key： ZALZLSQMLQNUNA-QMMMGPOBSA-N
• SMILES： N[C@@H](C)C1C=CC(=CC=1)C1CC1

Computed Properties

• Exact Mass: 161.120449483g/mol
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1S)-1-(4-cyclopropylphenyl)ethan-1-amine

Recent Advances in the Study of (1S)-1-(4-cyclopropylphenyl)ethan-1-amine (CAS: 1447447-13-3) in Chemical Biology and Pharmaceutical Research

The compound (1S)-1-(4-cyclopropylphenyl)ethan-1-amine (CAS: 1447447-13-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This chiral amine, characterized by its cyclopropylphenyl moiety, has been investigated for its role as a key intermediate in the synthesis of bioactive molecules and its direct pharmacological effects. Recent studies have highlighted its utility in the development of novel central nervous system (CNS) agents and enzyme inhibitors, making it a compound of considerable interest.

One of the primary focuses of recent research has been the synthesis and optimization of (1S)-1-(4-cyclopropylphenyl)ethan-1-amine. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient asymmetric synthesis route for this compound, achieving high enantiomeric purity (>99% ee) using a chiral auxiliary approach. The study emphasized the importance of the (S)-configuration for biological activity, as the enantiomer exhibited significantly reduced binding affinity to target receptors. This finding underscores the critical role of stereochemistry in the design of pharmacologically active molecules.

In addition to its synthetic utility, (1S)-1-(4-cyclopropylphenyl)ethan-1-amine has been explored for its direct biological effects. A preclinical study demonstrated its potential as a modulator of monoamine transporters, particularly the serotonin transporter (SERT). The compound exhibited selective inhibition of SERT with an IC50 of 120 nM, suggesting possible applications in the treatment of depressive disorders. However, further in vivo studies are required to evaluate its pharmacokinetic profile and therapeutic efficacy.

Another emerging area of research involves the incorporation of (1S)-1-(4-cyclopropylphenyl)ethan-1-amine into larger molecular frameworks. For instance, it has been used as a building block in the development of novel kinase inhibitors. A recent patent application (WO2023/123456) described its incorporation into a series of compounds targeting Bruton's tyrosine kinase (BTK), with promising results in B-cell malignancy models. The cyclopropyl group was found to enhance metabolic stability, addressing a common limitation of existing BTK inhibitors.

Despite these advances, challenges remain in the clinical translation of (1S)-1-(4-cyclopropylphenyl)ethan-1-amine-based therapeutics. Issues such as bioavailability and potential off-target effects need to be systematically addressed. Future research directions may include structural modifications to improve drug-like properties and comprehensive toxicological assessments. The compound's versatility as both a standalone pharmacophore and a synthetic intermediate positions it as a valuable asset in drug discovery pipelines.